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Compound of Interest

Compound Name: Tinidazole (Standard)

Cat. No.: B151819

Introduction

Tinidazole is a second-generation 5-nitroimidazole antimicrobial agent with potent activity
against protozoa and anaerobic bacteria.[1][2] A synthetic derivative of imidazole, it is
structurally related to metronidazole but exhibits an extended half-life, allowing for shorter
treatment regimens.[3][4] Tinidazole functions as a prodrug that requires reductive activation
within susceptible microorganisms to exert its cytotoxic effects.[3][5] This document provides a
comprehensive overview of the chemical structure, physicochemical properties, pharmacology,
and relevant experimental methodologies for Tinidazole, intended for researchers, scientists,
and drug development professionals.

Chemical Structure and Identification

Tinidazole is chemically described as 1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole.
[6][7] Its structure consists of a nitro-substituted imidazole ring, which is crucial for its
antimicrobial activity.[6][8]
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Identifier

Value

IUPAC Name

1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-

nitroimidazole[6]

Molecular Formula

CsH13N304S][6]

CAS Number

19387-91-8[6]

Canonical SMILES

CCS(=0)(=0)CCN1C(=NC=C1N(=0)=0)C[9]

InChl

INChl=1S/C8H13N304S/c1-3-16(14,15)5-4-10-
7(2)9-6-8(10)11(12)13/h6H,3-5H2,1-2H3[10][11]

InChlKey

HJILSLZFTEKNLFI-UHFFFAOYSA-N[10][11]

Physicochemical Properties

Tinidazole is a white or pale yellow crystalline powder.[4] Its key physicochemical properties

are summarized in the table below.

Property Value
Molecular Weight 247.27 g/mol [4][6]
Melting Point 118-120 °CJ8]

Boiling Point (Predicted)

528.4 + 30.0 °C[8][12]

pKa (Predicted)

2.30 + 0.34[8]

LogP

-0.4[6]

Water Solubility

Practically insoluble[4][8][12]

Other Solubilities

Soluble in acetone and methylene chloride;

sparingly soluble in methanol.[4][8][12]

Pharmacology

3.1 Mechanism of Action
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Tinidazole is a prodrug that is selectively toxic to anaerobic and microaerophilic pathogens.[6]
[13] Its mechanism involves intracellular reduction of its nitro group by low-redox-potential
electron transport proteins, such as ferredoxin, which are present in susceptible organisms.[3]
[6] This reduction generates a short-lived, highly reactive nitro radical anion and other cytotoxic
intermediates.[5][13] These reactive species are believed to be responsible for the drug's
therapeutic effects by inducing damage to DNA and other critical macromolecules, ultimately
leading to microbial cell death.[6][13][14] The damage to DNA includes strand breaks and loss
of helical structure, which inhibits nucleic acid synthesis and repair.[13][14][15]
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Caption: Mechanism of action of Tinidazole.

3.2 Metabolism

Tinidazole is extensively metabolized in the liver prior to excretion, primarily by the cytochrome
P450 3A4 (CYP3A4) enzyme system.[3][5][16] The metabolic processes include oxidation,
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hydroxylation, and conjugation.[6] The major drug-related component found in plasma is
unchanged Tinidazole, along with a small amount of the 2-hydroxymethyl metabolite.[6]
Another significant metabolite identified in urine is ethyl 2-(5-hydroxy-2-methyl-4-nitro-1-
imidazolyl)ethyl sulphone, which results from hydroxylation and nitro-group migration.[17]
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Caption: Metabolic pathway of Tinidazole.

3.3 Pharmacokinetics (ADME)

Following oral administration, Tinidazole is rapidly and almost completely absorbed, with a
bioavailability of approximately 100%.[3] It is widely distributed throughout body tissues and
fluids, including crossing the blood-brain barrier.[18] Excretion occurs primarily through the
kidneys (20-25% as unchanged drug) and to a lesser extent in the feces (12%).[3][5][18]
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Pharmacokinetic Parameter

Value

Bioavailability

~100%][3]

Tmax (Time to Peak Concentration)

1.6 (£0.7) hours

Cmax (Peak Plasma Concentration)

47.7 (£7.5) pg/mL (after 2g dose)[18]

Plasma Half-life (TY2)

12-14 hours][3]

Volume of Distribution (Vd)

~50 Liters[4][18]

Plasma Protein Binding

129%[4][18]

Metabolism

Hepatic, primarily via CYP3A4[3][5][19]

Excretion

Urine (20-25% unchanged), Feces (~12%)[5]

[18]

3.4 Spectrum of Antimicrobial Activity

Tinidazole is effective against a range of protozoal pathogens and anaerobic bacteria.[3][4] It

shows minimal activity against aerobic bacteria due to the absence of the necessary low-redox-

potential enzyme systems required for its activation.[3]

Minimum Inhibitory

Organism Type Concentration (MIC)
Trichomonas vaginalis Protozoa 2.5 mg/L[8][12]

Giardia lamblia (G. duodenalis)  Protozoa N/A (Clinically effective)[5]
Entamoeba histolytica Protozoa 0.3-2.5 mg/L[8][12]
Gardnerella vaginalis Bacteria 0.2-2 mg/L[8][12]
Bacteroides fragilis Bacteria N/A (Clinically effective)[3]
Clostridium species Bacteria N/A (Clinically effective)[3]
Helicobacter pylori Bacteria 0.5 mg/L[8][12]
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Experimental Protocols

4.1 Protocol for Determination of Aqueous Solubility

The aqueous solubility of Tinidazole can be determined using the saturation shake-flask

method. This protocol provides a general framework.

Preparation: Add an excess amount of Tinidazole powder to a flask containing a known
volume of deionized water (or a specific buffer solution, e.g., PBS pH 7.4).[20][21]

Equilibration: Seal the flask and agitate it at a constant temperature (e.g., 25°C) and speed
for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[20]

Separation: After equilibration, cease agitation and allow undissolved particles to settle.
Centrifuge or filter the suspension (using a filter that does not bind the drug, e.g., 0.22 um
PVDF) to obtain a clear, saturated solution.

Quantification: Dilute the saturated solution with an appropriate solvent (e.g., methanol or 0.1
N HCI).[21][22] Measure the absorbance of the diluted solution using a UV-Vis
spectrophotometer at Tinidazole's absorption maximum (Amax = 275 nm or 317 nm).[8][22]

Calculation: Calculate the concentration of Tinidazole in the saturated solution using a pre-
established standard curve, and express the solubility in units such as mg/L or pg/mL.[20]

4.2 Protocol for Antimicrobial Susceptibility Testing (MIC Determination)

The Minimum Inhibitory Concentration (MIC) of Tinidazole against anaerobic bacteria can be
determined using the agar dilution method as recommended by the Clinical and Laboratory

Standards Institute (CLSI).

Media Preparation: Prepare a suitable agar medium for anaerobic bacteria, such as Brucella
agar supplemented with hemin, vitamin K1, and laked sheep blood.[23]

Drug Dilution: Prepare a stock solution of Tinidazole. Perform serial two-fold dilutions of the
drug and incorporate them into molten agar to create plates with a range of final
concentrations.[23]
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Inoculum Preparation: Culture the test organism under anaerobic conditions to achieve a
standardized turbidity (e.g., 0.5 McFarland standard). Dilute this suspension to achieve a
final inoculum density of approximately 10> colony-forming units (CFU) per spot.[23]

Inoculation: Using a multipoint inoculator, spot the standardized bacterial suspension onto
the surface of the agar plates containing the various Tinidazole concentrations. Include a
drug-free control plate.

Incubation: Incubate the plates under anaerobic conditions (e.g., in an anaerobic jar or
chamber) at 37°C for 48 hours.[23]

Result Interpretation: The MIC is defined as the lowest concentration of Tinidazole that
completely inhibits the visible growth of the organism.[23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Properties of Tinidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151819#chemical-structure-and-properties-of-
tinidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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